Cas no 2920-08-3 (ethyl isocyanopropionate 97)

ethyl isocyanopropionate 97 structure
ethyl isocyanopropionate 97 structure
Product name:ethyl isocyanopropionate 97
CAS No:2920-08-3
MF:C6H9NO2
MW:127.141161680222
CID:915397
PubChem ID:24877726

ethyl isocyanopropionate 97 Chemical and Physical Properties

Names and Identifiers

    • ethyl isocyanopropionate 97
    • propanoic acid, 3-isocyano-, ethyl ester
    • 2920-08-3
    • DTXSID10374527
    • EN300-7349758
    • J-017429
    • AKOS015915315
    • Ethyl isocyanopropionate
    • Ethyl 3-isocyanopropanoate
    • MFCD02664655
    • Ethyl-3-isocyanopropionate
    • SCHEMBL3635424
    • AKOS001476110
    • GS-0335
    • (ethoxycarbonyl )ethyl isocyanide
    • ETHYL ISOCYANOPROPIONATE 97
    • MDL: MFCD02664655
    • Inchi: InChI=1S/C6H9NO2/c1-3-9-6(8)4-5-7-2/h3-5H2,1H3
    • InChI Key: OWGWPQZQJKIGCB-UHFFFAOYSA-N
    • SMILES: CCOC(=O)CC[N+]#[C-]

Computed Properties

  • Exact Mass: 127.06337
  • Monoisotopic Mass: 127.063328530g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 5
  • Complexity: 332
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: 3.1
  • Topological Polar Surface Area: 54.4
  • Tautomer Count: 5

Experimental Properties

  • Color/Form: Not determined
  • Density: 0.999 g/mL at 25 °C(lit.)
  • Boiling Point: 210 °C(lit.)
  • Flash Point: Fahrenheit: 190.4 ° f
    Celsius: 88 ° c
  • Refractive Index: n20/D 1.422(lit.)
  • PSA: 30.66
  • Solubility: Not determined

ethyl isocyanopropionate 97 Security Information

ethyl isocyanopropionate 97 Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHENG KE LU SI SHENG WU JI SHU
sc-235051-5 g
Ethyl isocyanopropionate,
2920-08-3
5g
¥3,407.00 2023-07-10
Enamine
EN300-7349758-0.05g
ethyl 3-isocyanopropanoate
2920-08-3 95%
0.05g
$44.0 2023-05-30
Enamine
EN300-7349758-1.0g
ethyl 3-isocyanopropanoate
2920-08-3 95%
1g
$190.0 2023-05-30
Aaron
AR002YD8-250mg
Propanoic acid, 3-isocyano-, ethyl ester
2920-08-3 95%
250mg
$131.00 2025-02-13
1PlusChem
1P002Y4W-2.5g
Propanoic acid, 3-isocyano-, ethyl ester
2920-08-3 95%
2.5g
$539.00 2024-05-06
Enamine
EN300-7349758-0.5g
ethyl 3-isocyanopropanoate
2920-08-3 95%
0.5g
$148.0 2023-05-30
Enamine
EN300-7349758-0.25g
ethyl 3-isocyanopropanoate
2920-08-3 95%
0.25g
$94.0 2023-05-30
Enamine
EN300-7349758-2.5g
ethyl 3-isocyanopropanoate
2920-08-3 95%
2.5g
$386.0 2023-05-30
Enamine
EN300-7349758-0.1g
ethyl 3-isocyanopropanoate
2920-08-3 95%
0.1g
$66.0 2023-05-30
Enamine
EN300-7349758-5.0g
ethyl 3-isocyanopropanoate
2920-08-3 95%
5g
$487.0 2023-05-30

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Amadis Chemical Company Limited
(CAS:2920-08-3)ethyl isocyanopropionate 97
A1235878
Purity:99%/99%/99%
Quantity:1g/5g/10g
Price ($):202/454/561